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Compound of Interest

ethyl (3R)-4-cyano-3-
Compound Name:
hydroxybutanoate

Cat. No.: B043060

Technical Support Center: Ethyl (3R)-4-cyano-3-
hydroxybutanoate

This guide provides essential safety and handling information for researchers, scientists, and
drug development professionals working with Ethyl (3R)-4-cyano-3-hydroxybutanoate (CAS
No: 143530-98-9).

Disclaimer: A comprehensive, publicly available Safety Data Sheet (SDS) for this specific
compound is not readily available. The information provided below is synthesized from supplier
data and general principles of laboratory safety for handling chemicals with similar functional
groups (nitriles, esters, alcohols). Always perform a thorough risk assessment before starting
any experiment.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with Ethyl (3R)-4-cyano-3-hydroxybutanoate?
Al: Based on its chemical structure, the primary hazards are expected to be:

» Toxicity: The presence of a nitrile group (-CN) suggests potential toxicity if ingested, inhaled,
or absorbed through the skin. Nitriles can release hydrogen cyanide, a highly toxic gas,
under acidic conditions or upon combustion.
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e [rritation: It may cause irritation to the skin, eyes, and respiratory tract.

e Reactivity: It may be incompatible with strong oxidizing agents and strong acids.

Q2: What personal protective equipment (PPE) should | wear when handling this compound?
A2: Always wear the following PPE:

e Gloves: Nitrile or neoprene gloves are recommended.

o Eye Protection: Chemical safety goggles or a face shield.

e Lab Coat: A standard laboratory coat.

o Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume
hood. If there is a risk of generating dust or aerosols, a respirator may be necessary based
on your risk assessment.

Q3: How should | properly store Ethyl (3R)-4-cyano-3-hydroxybutanoate?

A3: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area.
Keep it away from incompatible materials such as strong acids and oxidizing agents.

Q4: What is the appropriate fire-fighting response for this chemical?

A4: Use a dry chemical, carbon dioxide, water spray, or alcohol-resistant foam to extinguish a
fire. Be aware that combustion may produce toxic fumes, including nitrogen oxides and
hydrogen cyanide. Firefighters should wear self-contained breathing apparatus (SCBA).

Troubleshooting Guide
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Problem / Scenario

Probable Cause

Solution

Accidental Skin Contact

Direct exposure to the

chemical.

1. Immediately flush the
affected skin with plenty of
water for at least 15 minutes.
2. Remove contaminated
clothing. 3. Seek medical

attention if irritation persists.

Accidental Eye Contact

Splash or aerosol exposure.

1. Immediately flush eyes with
plenty of water for at least 15
minutes, lifting the upper and
lower eyelids occasionally. 2.
Remove contact lenses if
present and easy to do. 3.
Seek immediate medical

attention.

Inhalation of Vapors/Dust

Inadequate ventilation or

handling outside a fume hood.

1. Move the affected person to
fresh air. 2. If breathing is
difficult, provide oxygen. 3.
Seek immediate medical

attention.

Small Spill (<50 mL)

Accidental mishandling during

transfer or reaction setup.

1. Alert others in the area. 2.
Wearing appropriate PPE,
absorb the spill with an inert
material (e.g., vermiculite,
sand). 3. Collect the absorbed
material into a sealed
container for proper disposal.
4. Clean the spill area with a
suitable solvent and then with

soap and water.

Large Spill (>50 mL)

Major container failure or

mishandling.

1. Evacuate the immediate
area. 2. Alert your institution's
emergency response team. 3.

Do not attempt to clean it up
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without specialized training
and equipment.

Physicochemical and Safety Data

The following table summarizes available data for Ethyl (3R)-4-cyano-3-hydroxybutanoate.

Property Value Source

Molecular Formula CeHoaNO3 Chemical Supplier Data

Molecular Weight 143.14 g/mol Chemical Supplier Data
Colorless to light yellow oil or _ _

Appearance o Chemical Supplier Data
liquid

Boiling Point ~135-140 °C at 0.5 mmHg Chemical Supplier Data

GHS Pictograms

Acute Toxicity, Oral (Category
4)Skin Irritation (Category
2)Eye Irritation (Category 2A)

Inferred from supplier
information

Hazard Statements

H302: Harmful if
swallowed.H315: Causes skin
irritation.H319: Causes serious

eye irritation.

Inferred from supplier
information

Precautionary Statements

P264, P270, P280,
P301+P312, P302+P352,
P305+P351+P338,
P332+P313, P337+P313,
P501

Inferred from supplier

information

Experimental Protocols
Protocol 1: Weighing and Dispensing Ethyl (3R)-4-
cyano-3-hydroxybutanoate

o Preparation: Ensure the chemical fume hood is operational. Gather all necessary materials:

the chemical container, a secondary container, spatula, and weighing paper/boat.
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e Personal Protective Equipment (PPE): Don appropriate PPE, including a lab coat, safety
goggles, and nitrile gloves.

e Procedure: a. Perform all operations inside the chemical fume hood. b. Place the weighing
boat on the analytical balance and tare it. c. Carefully open the container of Ethyl (3R)-4-
cyano-3-hydroxybutanoate. d. Using a clean pipette or spatula, transfer the desired
amount of the liquid to the weighing boat. e. Securely close the primary container. f. Record
the weight and proceed with your experiment.

o Cleanup: Clean the spatula and any contaminated surfaces. Dispose of the weighing boat
and any contaminated materials in the designated chemical waste container.

Protocol 2: Waste Disposal

» Segregation: Do not mix waste containing Ethyl (3R)-4-cyano-3-hydroxybutanoate with
other waste streams unless permitted by your institution's EHS guidelines.

» Containerization: Collect all waste (unused chemical, contaminated materials) in a clearly
labeled, sealed, and appropriate waste container. The label should include the chemical
name and associated hazards.

o Storage: Store the waste container in a designated satellite accumulation area.

» Disposal: Arrange for pickup and disposal through your institution's Environmental Health
and Safety (EHS) department. Do not pour this chemical down the drain.

Visual Workflow Guides
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Assess Spill Size
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Handling Ethyl (3R)-4-cyano-3-hydroxybutanoate

Is a Fume Hood Available?

Proceed with Work in Fume Hood STOP. Do Not Proceed Without Proper Ventilation.

Do You Have Required PPE?
(Goggles, Gloves, Lab Coat)

Obtain Correct PPE Proceed with Experiment

Click to download full resolution via product page

¢ To cite this document: BenchChem. [handling and safety precautions for ethyl (3R)-4-cyano-
3-hydroxybutanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b043060#handling-and-safety-precautions-for-ethyl-
3r-4-cyano-3-hydroxybutanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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